Cas no 1443328-35-5 (3-[2-chloro-4-(trifluoromethyl)phenoxy]propanenitrile)

• Product Name: 3-[2-chloro-4-(trifluoromethyl)phenoxy]propanenitrile
• CAS No: 1443328-35-5
• MF: C₁₀H₇ClF₃NO
• MW: 249.61689209938
• MDL: MFCD18911339
• CID: 5180170
• Update Time: 2026-03-05

3-[2-chloro-4-(trifluoromethyl)phenoxy]propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[2-chloro-4-(trifluoromethyl)phenoxy]propanenitrile

• MDL： MFCD18911339
• Inchi： 1S/C10H7ClF3NO/c11-8-6-7(10(12,13)14)2-3-9(8)16-5-1-4-15/h2-3,6H,1,5H2
• InChI Key： GCNUXFOQBCJLBA-UHFFFAOYSA-N
• SMILES： C(#N)CCOC1=CC=C(C(F)(F)F)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 3-[2-chloro-4-(trifluoromethyl)phenoxy]propanenitrile

Comprehensive Overview of 3-[2-Chloro-4-(Trifluoromethyl)Phenoxy]Propanenitrile (CAS No. 1443328-35-5)

3-[2-Chloro-4-(trifluoromethyl)phenoxy]propanenitrile (CAS No. 1443328-35-5) is a specialized organic compound gaining attention in agrochemical and pharmaceutical research due to its unique structural properties. This nitrile derivative, featuring a trifluoromethyl and chloro substituent on the phenyl ring, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in crop protection and drug development, aligning with the growing demand for sustainable agrochemicals and novel bioactive molecules.

The compound's molecular structure combines a phenoxy backbone with a propanenitrile side chain, offering versatile functionalization opportunities. Its electron-withdrawing groups (trifluoromethyl and chloro) enhance its interaction with biological targets, a feature highly sought after in pesticide formulation and medicinal chemistry. Recent studies highlight its role in modulating enzyme activity, particularly in pathways relevant to plant growth regulation and pest resistance, addressing global concerns about food security and environmental sustainability.

From a synthetic perspective, CAS No. 1443328-35-5 is synthesized via nucleophilic substitution reactions, often involving 2-chloro-4-(trifluoromethyl)phenol and 3-bromopropanenitrile. Its purity and yield are critical for industrial-scale production, prompting innovations in green chemistry techniques such as catalyzed coupling reactions and solvent-free synthesis. These advancements resonate with the pharmaceutical industry's shift toward cost-effective and eco-friendly manufacturing processes.

Analytical characterization of 3-[2-chloro-4-(trifluoromethyl)phenoxy]propanenitrile typically involves HPLC, GC-MS, and NMR spectroscopy, ensuring compliance with regulatory standards. Its low volatility and thermal stability make it suitable for formulations requiring prolonged field persistence, a key factor in slow-release agrochemicals. These properties align with the rising interest in precision agriculture technologies, where controlled-release compounds minimize environmental impact.

Market trends indicate growing R&D investments in fluorinated compounds like this nitrile derivative, driven by their enhanced bioavailability and target specificity. Patent filings related to CAS 1443328-35-5 reveal applications in herbicidal compositions and fungicidal synergists, addressing challenges like weed resistance and crop yield optimization. Such developments cater to the increasing demand for climate-resilient farming solutions, a hot topic in agricultural forums and scientific literature.

Safety assessments of 3-[2-chloro-4-(trifluoromethyl)phenoxy]propanenitrile emphasize its compatibility with modern integrated pest management (IPM) systems. While not classified as hazardous under standard guidelines, proper handling protocols are recommended during laboratory use. Its degradation profile shows minimal accumulation in soil and water systems, supporting its candidacy for eco-label certifications—a priority for consumers seeking sustainable farming inputs.

Future research directions may explore derivatization of this compound for bio-based materials or pharmaceutical intermediates, leveraging its robust scaffold. Collaborations between academia and agrochemical industries could unlock its potential in next-generation crop protection, particularly in combating emerging plant pathogens. As regulatory frameworks evolve toward stricter chemical footprint assessments, compounds like 1443328-35-5 offer a balance between efficacy and environmental responsibility.